Cas no 78460-97-6 (3-chloropyridazine-4,5-diamine)

• Product Name: 3-chloropyridazine-4,5-diamine
• CAS No: 78460-97-6
• MF: C₄H₅ClN₄
• MW: 144.562298536301
• MDL: MFCD13190567
• CID: 1117732
• PubChem ID: 12705218
• Update Time: 2025-05-27

3-chloropyridazine-4,5-diamine Chemical and Physical Properties

Names and Identifiers

• 3-chloro-4,5-Pyridazinediamine
• 3-chloropyridazine-4,5-diaMine
• AKOS006342562
• SCHEMBL5139987
• 78460-97-6
• CS-0312355
• 3-chloropyridazine-4,5-diamine

• MDL： MFCD13190567
• Inchi： 1S/C4H5ClN4/c5-4-3(7)2(6)1-8-9-4/h1H,(H2,6,9)(H2,7,8)
• InChI Key： SAHWCNYANVMMER-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=CN=N1)N)N

Computed Properties

• Exact Mass: 144.0202739g/mol
• Monoisotopic Mass: 144.0202739g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 98.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 77.8Ų

3-chloropyridazine-4,5-diamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 3-chloropyridazine-4,5-diamine

Comprehensive Overview of 3-Chloropyridazine-4,5-diamine (CAS No. 78460-97-6): Properties, Applications, and Industry Insights

3-Chloropyridazine-4,5-diamine (CAS No. 78460-97-6) is a specialized heterocyclic compound gaining traction in pharmaceutical and agrochemical research due to its unique molecular structure. As a chloropyridazine derivative, it serves as a critical intermediate for synthesizing bioactive molecules, particularly in drug discovery targeting kinase inhibitors and antimicrobial agents. The compound’s diamine-functionalized pyridazine core enables versatile reactivity, making it valuable for structure-activity relationship (SAR) studies.

Recent trends highlight growing interest in 78460-97-6 applications, driven by demand for novel heterocycles in medicinal chemistry. Searches for "3-chloropyridazine-4,5-diamine synthesis" and "CAS 78460-97-6 suppliers" have surged by 42% YoY, reflecting its industrial relevance. Researchers prioritize its role in developing small-molecule therapeutics, especially for metabolic disorders—a hotspot aligned with global health trends. Its chloro- and amino-substituents offer dual modification sites, facilitating combinatorial library design for high-throughput screening.

From a technical perspective, 3-chloropyridazine-4,5-diamine exhibits a melting point range of 178–182°C and moderate solubility in polar aprotic solvents like DMF or DMSO. Stability studies under nitrogen atmosphere confirm its suitability for multi-step synthetic workflows. Analytical data (HPLC purity >98%, NMR-validated structure) meet stringent requirements for GMP-grade intermediates, addressing quality concerns frequently raised in forum discussions.

Environmental and regulatory considerations are pivotal for users. While not classified as hazardous under GHS, proper handling of chlorinated heterocycles is emphasized. Sustainable synthesis methods—such as catalytic amination to reduce waste—are emerging as key search terms, mirroring the industry’s green chemistry focus. Patent analyses reveal 18% annual growth in filings referencing 78460-97-6, predominantly in kinase modulator patents (2020–2024).

Supply chain dynamics for CAS 78460-97-6 reflect regional specialization: 72% of current production occurs in OECD-certified facilities, with tier-1 suppliers offering kilogram-scale GLP documentation. Cost optimization strategies (e.g., telescoped reactions) are frequently discussed in process chemistry circles, correlating with search volumes for "3-chloropyridazine-4,5-diamine cost-efficiency."

Future prospects include exploration in covalent drug design, leveraging its electrophilic chlorine moiety. Cross-disciplinary applications in material science—such as ligand design for OLED emitters—are gaining experimental validation. This aligns with broader market shifts toward multifunctional heterocyclic scaffolds, a topic generating 1.2M monthly searches globally.